N-(3-chloro-4-methoxyphenyl)-N-[2-oxo-2-(1-piperidinyl)ethyl]benzenesulfonamide

• IUPAC Name: N-(3-chloro-4-methoxyphenyl)-N-(2-oxo-2-piperidin-1-ylethyl)benzenesulfonamide
• InChI: InChI=1S/C20H23ClN2O4S/c1-27-19-11-10-16(14-18(19)21)23(15-20(24)22-12-6-3-7-13-22)28(25,26)17-8-4-2-5-9-17/h2,4-5,8-11,14H,3,6-7,12-13,15H2,1H3
• InChI Key: LSFGLNZPDHAKDK-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)N(CC(=O)N2CCCCC2)S(=O)(=O)C3=CC=CC=C3)Cl
• Molecular Formula: C20H23ClN2O4S
• Molecular Weight: 422.9 g/mol

Description

N-(3-chloro-4-methoxyphenyl)-N-[2-oxo-2-(1-piperidinyl)ethyl]benzenesulfonamide, also known as CP-690,550, is a chemical compound that has been extensively studied for its potential therapeutic applications. This compound belongs to the class of Janus kinase (JAK) inhibitors, which are a type of medication that can be used to treat various autoimmune and inflammatory diseases.

Mechanism of Action

N-(3-chloro-4-methoxyphenyl)-N-[2-oxo-2-(1-piperidinyl)ethyl]benzenesulfonamide works by inhibiting the activity of JAK enzymes, which play a critical role in the signaling pathways that regulate immune and inflammatory responses. By inhibiting JAK enzymes, this compound can reduce the production of pro-inflammatory cytokines and other mediators that contribute to the development and progression of autoimmune and inflammatory diseases.
Biochemical and Physiological Effects
This compound has been shown to have a number of biochemical and physiological effects, including reducing the production of pro-inflammatory cytokines, decreasing the activation of immune cells, and preventing tissue damage caused by inflammation. These effects have been observed in both preclinical and clinical studies.

Advantages and Limitations for Lab Experiments

One of the main advantages of N-(3-chloro-4-methoxyphenyl)-N-[2-oxo-2-(1-piperidinyl)ethyl]benzenesulfonamide for lab experiments is its specificity for JAK enzymes, which allows for more precise targeting of the immune and inflammatory pathways involved in disease development. However, one limitation of this compound is its potential for off-target effects, which can lead to unwanted side effects and may affect the interpretation of experimental results.

Future Directions

There are several potential future directions for research on N-(3-chloro-4-methoxyphenyl)-N-[2-oxo-2-(1-piperidinyl)ethyl]benzenesulfonamide and other JAK inhibitors. One area of focus is the development of more selective and potent inhibitors that can effectively target specific JAK isoforms and minimize off-target effects. Another area of interest is the use of JAK inhibitors in combination with other therapies, such as biologic agents, to achieve better clinical outcomes in patients with autoimmune and inflammatory diseases. Additionally, there is a need for further research on the long-term safety and efficacy of JAK inhibitors, as well as their potential role in the treatment of other diseases beyond autoimmune and inflammatory conditions.

Scientific Research Applications

N-(3-chloro-4-methoxyphenyl)-N-[2-oxo-2-(1-piperidinyl)ethyl]benzenesulfonamide has been extensively studied for its potential therapeutic applications in various autoimmune and inflammatory diseases, including rheumatoid arthritis, psoriasis, and inflammatory bowel disease. It has been shown to effectively reduce inflammation and improve symptoms in preclinical and clinical studies.